Cas no 1251610-97-5 (3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 1251610-97-5
• MF: C₂₅H₂₉FN₂O₃S
• MW: 456.57276892662
• CID: 6185453
• PubChem ID: 49668312
• Update Time: 2025-07-10

3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• 1251610-97-5
• 7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-3-(phenylsulfonyl)-1-propylquinolin-4(1H)-one
• F3407-2481
• 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propylquinolin-4-one
• VU0626535-1
• AKOS024485991

• Inchi： 1S/C25H29FN2O3S/c1-4-10-27-16-24(32(30,31)19-8-6-5-7-9-19)25(29)20-12-21(26)23(13-22(20)27)28-14-17(2)11-18(3)15-28/h5-9,12-13,16-18H,4,10-11,14-15H2,1-3H3
• InChI Key： JLADRYMJGOKERB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CN(CCC)C2C(C1=O)=CC(=C(C=2)N1CC(C)CC(C)C1)F)(=O)=O

Computed Properties

• Exact Mass: 456.18829213g/mol
• Monoisotopic Mass: 456.18829213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one

Recent Advances in the Study of 3-(Benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS: 1251610-97-5)

The compound 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS: 1251610-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key areas of research has been the investigation of the compound's interaction with target proteins. Preliminary data suggest that 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one exhibits high affinity for certain enzyme systems, which play a critical role in disease progression. For instance, studies have demonstrated its inhibitory effects on kinases involved in inflammatory and oncogenic pathways. These findings underscore the compound's potential as a lead molecule for the development of novel kinase inhibitors.

In addition to its biochemical interactions, recent pharmacokinetic studies have provided valuable insights into the compound's bioavailability and metabolic stability. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize its metabolic profile in preclinical models. Results indicate that the compound maintains a favorable pharmacokinetic profile, with adequate plasma concentrations and a reasonable half-life, which are essential parameters for further drug development.

Furthermore, in vitro and in vivo studies have explored the therapeutic potential of 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one in disease models. For example, in models of chronic inflammation, the compound has shown significant efficacy in reducing inflammatory markers and ameliorating disease symptoms. Similarly, in oncology models, it has demonstrated antiproliferative effects against certain cancer cell lines, suggesting its utility as a potential anticancer agent.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its therapeutic index and reduce any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(benzenesulfonyl)-7-(3,5-dimethylpiperidin-1-yl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Continued investigation into its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its therapeutic potential will be critical in advancing this compound towards clinical trials.